Cas no 898767-71-0 (1-(3,5-difluorophenyl)-3-(3-fluorophenyl)propan-1-one)
898767-71-0 structure
Product Name:1-(3,5-difluorophenyl)-3-(3-fluorophenyl)propan-1-one
CAS No:898767-71-0
MF:C15H11F3O
MW:264.242454767227
CID:869115
PubChem ID:24726161
Update Time:2025-04-19
1-(3,5-difluorophenyl)-3-(3-fluorophenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,5-difluorophenyl)-3-(3-fluorophenyl)propan-1-one
- 3',5'-DIFLUORO-3-(3-FLUOROPHENYL)PROPIOPHENONE
- 898767-71-0
- DTXSID50644554
- AKOS016021831
- MFCD03843549
-
- MDL： MFCD03843549
- Inchi： 1S/C15H11F3O/c16-12-3-1-2-10(6-12)4-5-15(19)11-7-13(17)9-14(18)8-11/h1-3,6-9H,4-5H2
- InChI Key： PITSGHDZHAUQIL-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)CCC(C1C=C(C=C(C=1)F)F)=O
Computed Properties
- Exact Mass: 264.07600
- Monoisotopic Mass: 264.07619946g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.253
- Boiling Point: 357.3°C at 760 mmHg
- Flash Point: 180.3°C
- Refractive Index: 1.532
- PSA: 17.07000
- LogP: 3.91940
1-(3,5-difluorophenyl)-3-(3-fluorophenyl)propan-1-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(3,5-difluorophenyl)-3-(3-fluorophenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206299-5g |
3',5'-difluoro-3-(3-fluorophenyl)propiophenone |
898767-71-0 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| Fluorochem | 206299-1g |
3',5'-difluoro-3-(3-fluorophenyl)propiophenone |
898767-71-0 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 206299-2g |
3',5'-difluoro-3-(3-fluorophenyl)propiophenone |
898767-71-0 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| A2B Chem LLC | AD09180-1g |
3',5'-Difluoro-3-(3-fluorophenyl)propiophenone |
898767-71-0 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AD09180-2g |
3',5'-Difluoro-3-(3-fluorophenyl)propiophenone |
898767-71-0 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AD09180-5g |
3',5'-Difluoro-3-(3-fluorophenyl)propiophenone |
898767-71-0 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1782825-1g |
3',5'-Difluoro-3-(3-fluorophenyl)propiophenone |
898767-71-0 | 98% | 1g |
￥25245.00 | 2024-04-26 |
1-(3,5-difluorophenyl)-3-(3-fluorophenyl)propan-1-one Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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